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Compound of Interest

Compound Name: trans-1,2-Dichloroethylene

Cat. No.: B151667 Get Quote

A Comparative Guide to Solvent Effects: Trans-1,2-Dichloroethylene vs. Dichloromethane

For researchers and professionals in drug development and chemical synthesis, solvent

selection is a critical parameter that dictates reaction efficiency, pathway, and scalability. This

guide provides an objective, data-driven comparison of two chlorinated solvents: trans-1,2-
dichloroethylene (trans-DCE) and dichloromethane (DCM), also known as methylene

chloride. While both are organochlorine compounds, their distinct structural differences lead to

vastly different physicochemical properties and safety profiles, influencing their suitability for

various laboratory and industrial applications.

Physicochemical Properties: A Tale of Two Isomers
The primary differentiator between trans-DCE and DCM is polarity. Dichloromethane is a polar

aprotic solvent, whereas trans-1,2-dichloroethylene is nonpolar. This difference arises from

their molecular geometry; the symmetrical trans configuration of trans-DCE results in a

cancellation of the carbon-chlorine bond dipoles, leading to a zero or near-zero molecular

dipole moment.[1][2][3] In contrast, the geometry of DCM creates a significant net dipole

moment.[4] This fundamental difference in polarity governs their ability to dissolve solutes and

stabilize reactive intermediates.
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Property trans-1,2-Dichloroethylene Dichloromethane

CAS Number 156-60-5 75-09-2

Molecular Formula C₂H₂Cl₂ CH₂Cl₂

Molecular Weight ( g/mol ) 96.94[5] 84.93[4]

Boiling Point (°C) 48[6] 39.6[7]

Melting Point (°C) -57 -96.7[7]

Density (g/mL at 20°C) 1.26 1.327[7]

Dipole Moment (Debye) 0 D[8] 1.6 D[4]

Dielectric Constant (at 20°C) 2.27 9.08

Refractive Index (at 20°C) 1.447 1.424[4]

Viscosity (cP at 25°C) 0.404 0.413[4]

Water Solubility Immiscible 13 g/L[4]

Hansen Parameters (MPa¹/²)

δD (Dispersion) Not Available 18.2

δP (Polar) Expected to be very low 6.3

δH (H-bonding) Expected to be very low 6.1

Solvent Effects and Applications
The choice between these two solvents hinges on the specific requirements of the chemical

transformation.

Dichloromethane (DCM): As a polar aprotic solvent, DCM is exceptionally versatile. It readily

dissolves a wide range of organic compounds, including many polar reactants and catalysts.

[9] Its ability to stabilize charged intermediates makes it a common choice for reactions like

nucleophilic substitutions (SN1 and SN2), Friedel-Crafts acylations, and various oxidation

reactions (e.g., Swern, Dess-Martin). However, its suspected carcinogenicity has led to

increased regulatory scrutiny and a search for safer alternatives.[9][10]
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trans-1,2-Dichloroethylene (trans-DCE): As a nonpolar solvent, trans-DCE is suitable for

reactions involving nonpolar substrates and reagents. It is often marketed as a safer

alternative to DCM for applications like precision cleaning, degreasing, and as a solvent for

waxes, resins, and some polymers.[5] Its primary advantage is a more favorable

toxicological profile.[5] However, its utility in synthesis is limited by its nonpolar nature and,

critically, its high flammability, a property not shared by DCM.[5]
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Start: Select Solvent for Reaction

Is a polar solvent
required to dissolve reactants or
stabilize charged intermediates?

Is flammability a critical
safety concern in the process?

No

Choose Dichloromethane (DCM)

Yes

Is minimizing carcinogenic
hazards a primary driver?

No

Re-evaluate process safety.
Can ignition sources be eliminated?

Consider alternative non-flammable solvents.

Yes

Choose trans-1,2-Dichloroethylene
(trans-DCE)

Yes

DCM is strongly preferred.
Implement strict engineering controls

(fume hood) and PPE.

No
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1. Prepare 0.1M t-BuCl Stock Solutions
(in DCM and trans-DCE separately)

2. Equilibrate Reaction Vials
(Two sets, one for each solvent)
at constant temperature (25°C)

3. Initiate Reaction
(Inject t-BuCl stock into vials)

4. Monitor Reaction Over Time
(Take samples at timed intervals or use in-situ NMR)

5. Analyze Samples
(Measure remaining [t-BuCl] via GC or NMR)

6. Plot ln[t-BuCl] vs. Time

7. Calculate Rate Constant (k₁)
(Slope = -k₁)

8. Compare k₁(DCM) vs. k₁(trans-DCE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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